Thunder God Vine
Plant Description
Thunder God Vine, botanical name Tripterygium wilfordii, is a potent perennial vine native to China, revered in Traditional Chinese Medicine. Its root extract is recognized for significant immunomodulatory, anti-inflammatory, and anti-cancer properties, primarily attributed to diterpenoids like triptolide and tripdiol. Historically used for autoimmune diseases such as rheumatoid arthritis and lupus, its powerful pharmacological effects necessitate careful dosage and monitoring due to potential toxicity. Research continues to explore its therapeutic mechanisms and applications.
Geographic Distribution
Distributed in China (Anhui, Fujian, Guangdong, Guangxi, Guizhou, Hubei, Hunan, Jiangxi, Sichuan, Taiwan, Yunnan, Zhejiang).
Related Compounds
雷公藤红素
Celastrol
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去甲泽拉木醛
Demethylzeylasteral
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雷公藤福定
Tripterifordin
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雷酚内酯
Triptophenolide
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雷公藤次碱
Wilforine
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雷公藤甲素
Triptolide
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雷公藤内酯酮
Triptonide
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雷公藤内酯甲
Wilforlide A
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新卫矛碱
Neoeuonymine
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Hexadesacetyleuomynine
Hexadesacetyleuomynine
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Tripterygiumine H
Tripterygiumine H
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黑蔓定碱
Regelidine
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直楔草酸
Orthosphenic acid
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雷公藤宁碱A
Wilfornine A
CAS: 345954-00-9
雷公藤吉碱；雷公藤晋碱
Wilforgine
CAS: 37239-47-7
雷公藤春碱
Wilfortrine
CAS: 37239-48-8
雷公藤碱
Wilfordine
CAS: 37239-51-3
雷公藤定宁D
Wilfordinine D
CAS: 256937-98-1